Cas no 898449-05-3 (3,4,9-trimethyl-1,7-bis2-(piperidin-1-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product name: 3,4,9-trimethyl-1,7-bis2-(piperidin-1-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898449-05-3
• MF: C₂₄H₃₈N₈O₂
• MW: 470.610924243927
• CID: 5484453

3,4,9-trimethyl-1,7-bis2-(piperidin-1-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-3,4,9-trimethyl-1,7-bis[2-(1-piperidinyl)ethyl]-
• 3,4,9-trimethyl-1,7-bis2-(piperidin-1-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C24H38N8O2/c1-18-19(2)32-20-21(25-23(32)31(26-18)17-15-29-12-8-5-9-13-29)27(3)24(34)30(22(20)33)16-14-28-10-6-4-7-11-28/h19H,4-17H2,1-3H3
• InChI Key： PGZOBRYHBUVBEN-UHFFFAOYSA-N
• SMILES： N12C(C)C(C)=NN(CCN3CCCCC3)C1=NC1=C2C(=O)N(CCN2CCCCC2)C(=O)N1C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 641.9±65.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Additional information on 3,4,9-trimethyl-1,7-bis2-(piperidin-1-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

3,4,9-Trimethyl-1,7-bis(2-(piperidin-1-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione (CAS No. 898449-05-3): A Comprehensive Overview

3,4,9-Trimethyl-1,7-bis(2-(piperidin-1-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione (CAS No. 898449-05-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazino-purine derivatives and is characterized by its intricate molecular architecture that includes multiple functional groups such as methyl groups and piperidine rings. The presence of these functional groups imparts distinct chemical and biological properties to the molecule.

The molecular formula of 3,4,9-trimethyl-1,7-bis(2-(piperidin-1-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione is C₂₅H₃₆N₈O₂, and its molecular weight is approximately 460.60 g/mol. The compound's structure consists of a central purine core with additional triazino and piperidine moieties that contribute to its pharmacological activity. The IUPAC name of the compound is 3,4-dimethyl-7-(2-(piperidin-1-yl)ethyl)-9-methyl-1H-purine-2(3H),6(7H),8(9H)-trione.

Recent studies have highlighted the potential of 3,4,9-trimethyl-1,7-bis(2-(piperidin-1-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3,4,9-trimethyl-1,7-bis(2-(piperidin-1-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4，3-g]purine-6，8-dione has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have shown that the compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Furthermore，it has been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of 3，4，9-trimethyl-1，7-bis(2-(piperidin-l-yi)ethyl)-l H，4 H，6 H，7 H，8 H，9 H-l，2，4-triazino[4，3-g]purine - 6 ， 8 -dione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic intermediates include substituted purines and triazino derivatives that are sequentially modified through various chemical reactions such as alkylation，amination，and cyclization. The final product is typically purified using techniques such as column chromatography or crystallization.

The pharmacokinetic properties of 3， 4 ， 9 -trimethyl - 1 ， 7 -bis ( 2 -( piperidin - 1 - yl ) ethyl ) - 1 H ， 4 H ， 6 H ， 7 H ， 8 H ， 9 H -l ， 2 ， 4 -triazino [ 4 ， 3 - g ] purine - 6 ， 8 -dione have been extensively studied to understand its behavior in biological systems. In vitro assays have shown that the compound exhibits good solubility in both aqueous and organic solvents，which facilitates its absorption and distribution in tissues. Additionally，it has been found to have a favorable metabolic profile with minimal degradation by liver enzymes.

The safety profile of 3 , 4 , 9 -trimethyl - l , 7 -bis ( 2 -( piperidin - l - yl ) ethyl ) - l H , 4 H , 6 H , 7 H , 8 H , 9 H -l , 2 , 4 -triazino [ l , g ] purine - l , l-dione has been evaluated through various toxicological studies. Animal models have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. However，further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion，3 , 4 , l-trimethyl-l , l-bis ( l -( piperidin-l-yi ) ethyl ) -l H , l H , l H , l H , l H , l-l-l-l-l-l-l-l-l-H-l-l-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-purine-l-dione (CAS No．898449—05—3) represents a promising candidate for the development of novel therapeutic agents．Its unique chemical structure and diverse biological activities make it an attractive target for further research and development．Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential．